Cas no 1805649-37-9 (3-Chloro-4-nitropyridine-5-acetic acid)

• Product Name: 3-Chloro-4-nitropyridine-5-acetic acid
• CAS No: 1805649-37-9
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 4903013
• Update Time: 2025-06-09

3-Chloro-4-nitropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-nitropyridine-5-acetic acid

• Inchi： 1S/C7H5ClN2O4/c8-5-3-9-2-4(1-6(11)12)7(5)10(13)14/h2-3H,1H2,(H,11,12)
• InChI Key： DCYKFVBMMMKWNA-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1[N+](=O)[O-])CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 0.8
• Topological Polar Surface Area: 96

Additional information on 3-Chloro-4-nitropyridine-5-acetic acid

3-Chloro-4-Nitropyridine-5-Acetic Acid: A Comprehensive Overview

3-Chloro-4-nitropyridine-5-acetic acid, also known by its CAS number CAS No 1805649-37-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a pyridine ring substituted with chlorine, nitro, and acetic acid groups, has garnered attention due to its potential applications in drug development and material science.

The synthesis of 3-chloro-4-nitropyridine-5-acetic acid involves a series of carefully controlled reactions, including nitration and chlorination processes. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield, making it more accessible for research purposes. The structural elucidation of this compound has been achieved through various spectroscopic techniques such as NMR and IR spectroscopy, which have confirmed its molecular formula and functional groups.

One of the most promising applications of 3-chloro-4-nitropyridine-5-acetic acid lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of novel antibiotics and anticancer agents. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation. These findings underscore the importance of further research into its pharmacological properties.

In addition to its pharmaceutical applications, 3-chloro-4-nitropyridine-5-acetic acid has also been investigated for its role in material science. The compound's ability to form stable coordination complexes with metal ions has led to its consideration as a potential ligand in catalytic processes. Recent studies have demonstrated its effectiveness in enhancing the catalytic activity of certain transition metal catalysts, paving the way for its use in industrial applications.

The environmental impact of 3-chloro-4-nitropyridine-5-acetic acid is another area of growing interest. Researchers are examining its biodegradability and toxicity profiles to assess its safety for large-scale production and use. Preliminary results suggest that the compound exhibits low toxicity under controlled conditions, but further studies are required to fully understand its environmental footprint.

In conclusion, 3-chloro-4-nitropyridine-5-acetic acid, with its versatile structure and diverse applications, remains a focal point for scientific research. As advancements in synthetic chemistry continue to unfold, the potential for this compound to contribute to breakthroughs in medicine and materials science is immense. Ongoing studies aim to unlock its full potential while ensuring its safe and sustainable use.